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Compound of Interest

Compound Name: (+)-alpha-Santalene
Cat. No.: B1253104
Get Quote

For researchers and scientists in drug development, the proper handling and disposal of
chemical reagents are paramount to ensuring a safe and compliant laboratory environment.
This document provides essential safety and logistical information for the disposal of (+)-alpha-
Santalene, a sesquiterpene found in sandalwood oil.

Key Physical and Chemical Properties

Understanding the properties of (+)-alpha-Santalene is the first step in safe handling and
disposal. The following table summarizes key quantitative data.
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Property Value

Molecular Formula CisH24

Molecular Weight 204.35 g/mol

Appearance Colorless to pale yellow clear liquid (est.)
Boiling Point 247.00 to 248.00 °C @ 760.00 mm Hg
Flash Point 164.00 °F (73.33 °C) [TCC]

Specific Gravity 0.89500 to 0.90100 @ 25.00 °C
Refractive Index 1.48000 to 1.48600 @ 20.00 °C

Water Solubility 0.03917 mg/L @ 25 °C (est.)

Solubility Soluble in alcohol, Insoluble in water

Disposal Workflow Diagram

The following diagram outlines the decision-making process and procedural flow for the proper
disposal of (+)-alpha-Santalene waste.
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Start: (+)-alpha-Santalene Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Spill or Leak?

Spill Cleanup:
1. Absorb with inert material
2. Collect in a sealed container
3. Label as hazardous waste

Y

Pour into a labeled, sealed
waste container for
flammable organic liquids

Place in a labeled, sealed
waste container for
solid chemical waste

Store waste container in a
designated, well-ventilated
hazardous waste area

Arrange for pickup by a
certified hazardous waste
disposal service

End: Disposal Complete
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» To cite this document: BenchChem. [Proper Disposal of (+)-alpha-Santalene: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253104/docs#proper-disposal-of-alpha-santalene-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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